Cas no 67499-76-7 (1-Aminopiperazine-2,3-dione)
1-Aminopiperazine-2,3-dione structure
Product Name:1-Aminopiperazine-2,3-dione
CAS No:67499-76-7
MF:C4H7N3O2
MW:129.117280244827
CID:2797673
PubChem ID:22184768
Update Time:2025-04-21
1-Aminopiperazine-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-Aminopiperazine-2,3-dione
- 1-amino-2,3-dioxopiperazine
- DTXSID30623362
- 67499-76-7
- AKOS006358275
- ILVHRPSTCQMRSY-UHFFFAOYSA-N
- SCHEMBL867127
- N-aminopiperazine-2,3-dione
- 1-amino-2,3-dioxo-piperazine
-
- Inchi: 1S/C4H7N3O2/c5-7-2-1-6-3(8)4(7)9/h1-2,5H2,(H,6,8)
- InChI Key: ILVHRPSTCQMRSY-UHFFFAOYSA-N
- SMILES: O=C1C(NCCN1N)=O
Computed Properties
- Exact Mass: 129.053826475Da
- Monoisotopic Mass: 129.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 75.4Ų
1-Aminopiperazine-2,3-dione Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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